molecular formula O2Ti<br>TiO2 B10784643 Titanium Dioxide CAS No. 864179-42-0

Titanium Dioxide

Cat. No.: B10784643
CAS No.: 864179-42-0
M. Wt: 79.866 g/mol
InChI Key: GWEVSGVZZGPLCZ-UHFFFAOYSA-N
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Description

Titanium dioxide, also known as titanium(IV) oxide, is an inorganic compound with the chemical formula TiO₂. It is a naturally occurring oxide of titanium and is found in several mineral forms, including rutile, anatase, and brookite. This compound is widely used for its high refractive index, strong UV light absorbing capabilities, and brightness, making it a key ingredient in products such as paints, coatings, plastics, papers, inks, foods, medicines, and cosmetics .

Preparation Methods

Synthetic Routes and Reaction Conditions: Titanium dioxide can be synthesized through various methods, including:

Industrial Production Methods:

Chemical Reactions Analysis

Titanium dioxide undergoes various chemical reactions, including:

Common Reagents and Conditions:

    Oxidation: UV light, oxygen, and water are common reagents.

    Reduction: Hydrogen gas or other reducing agents under high temperatures.

    Substitution: Various anions in aqueous or non-aqueous media.

Major Products:

Scientific Research Applications

Titanium dioxide has a wide range of scientific research applications:

Mechanism of Action

Titanium dioxide exerts its effects primarily through its photocatalytic properties. When exposed to UV light, it generates electron-hole pairs that can interact with water and oxygen to produce reactive oxygen species. These reactive species can oxidize organic compounds, leading to their degradation. In sunscreens, this compound acts as a physical barrier that reflects and scatters UV radiation, protecting the skin from harmful effects .

Comparison with Similar Compounds

Properties

IUPAC Name

dioxotitanium
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InChI

InChI=1S/2O.Ti
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InChI Key

GWEVSGVZZGPLCZ-UHFFFAOYSA-N
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Canonical SMILES

O=[Ti]=O
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Molecular Formula

O2Ti, TiO2
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Molecular Weight

79.866 g/mol
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Physical Description

Titanium dioxide is an odorless white powder. Tasteless. pH 7.5. Occurs in three crystalline forms. (NTP, 1992), Dry Powder; Liquid, Other Solid; Other Solid, White to slightly coloured powder, White, odorless powder; Found naturally in the minerals rutile, anatase (or octahedrite), brookite, ilemnite (FeTiO3), and perovskite (CaTiO3). [Merck Index], COLOURLESS-TO-WHITE CRYSTALLINE POWDER., White, odorless powder.
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Boiling Point

4532 to 5432 °F at 760 mmHg (NTP, 1992), 2500-3000 °C, 4532-5432 °F
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Solubility

less than 1 mg/mL at 68 °F (NTP, 1992), Insoluble in water and organic solvents. Dissolves slowly in hydrofluoric acid and in hot concentrated sulphuric acid., Insoluble in water, Soluble in hot concentrated sulfuric acid; in hydrofluoric acid; insoluble in hydrochloric acid, nitric acid or diluted sulfuric acid, INSOL IN ORG SOLVENTS, SOLUBLE IN ALKALI, Solubility in water: none, Insoluble
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Density

3.9 to 4.2 (NTP, 1992), 4.23, White, orthorhombic crystals; density: 4.17 g/cu cm /Titanium(IV)oxide (Brookite)/, 3.9-4.3 g/cm³, 4.26
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Vapor Pressure

0 mmHg at 68 °F Essentially (NTP, 1992), 0 mmHg (approx)
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Mechanism of Action

Diminish the penetration of ultraviolet (UV) light through the epidermis by absorbing UV radiation within a specific wavelength range. The amount and wavelength of UV radiation absorbed are affected by the molecular structure of the sunscreen agent., Diminish the penetration of ultraviolet (UV) light through the epidermis by absorbing UV radiation within a specific wavelength range. The amount and wavelength of UV radiation absorbed are affected by the molecular structure of the sunscreen agent. /Sunscreen agents, topical/
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Color/Form

White, tetragonal crystals, White powder in two crystalline forms, anatase and rutile, AMORPHOUS, INFUSIBLE POWDER, White powder

CAS No.

13463-67-7, 864179-42-0, 200075-84-9, 1317-80-2, 1317-70-0, 1317-70-7
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Description The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc.
Explanation Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license.

Melting Point

3380 °F (decomposes) (NTP, 1992), 1855 °C, 3326-3362 °F
Record name TITANIUM DIOXIDE
Source CAMEO Chemicals
URL https://cameochemicals.noaa.gov/chemical/21114
Description CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management.
Explanation CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data.
Record name TITANIUM DIOXIDE
Source Hazardous Substances Data Bank (HSDB)
URL https://pubchem.ncbi.nlm.nih.gov/source/hsdb/869
Description The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel.
Record name TITANIUM DIOXIDE
Source ILO-WHO International Chemical Safety Cards (ICSCs)
URL https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0338
Description The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace.
Explanation Creative Commons CC BY 4.0
Record name TITANIUM DIOXIDE
Source Occupational Safety and Health Administration (OSHA)
URL https://www.osha.gov/chemicaldata/246
Description The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc.
Explanation Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license.
Record name Titanium dioxide
Source The National Institute for Occupational Safety and Health (NIOSH)
URL https://www.cdc.gov/niosh/npg/npgd0617.html
Description The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/
Explanation The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations.

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